N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide

• IUPAC Name: N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O5S/c1-25-18-10-9-16(27(23,24)20-13-15-8-5-11-26-15)12-17(18)21-19(22)14-6-3-2-4-7-14/h2-4,6-7,9-10,12,15,20H,5,8,11,13H2,1H3,(H,21,22)
• InChI Key: CIDDUHYIYFLEDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2CCCO2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide is a complex organic compound characterized by its unique structure, which includes a methoxy group, a tetrahydrofuranyl group, and a sulfonyl group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting an appropriate benzoyl chloride with an amine under basic conditions.

Introduction of the Methoxy Group: The methoxy group can be introduced via methylation of a hydroxyl group using methyl iodide in the presence of a base.

Attachment of the Tetrahydrofuranyl Group: The tetrahydrofuranyl group can be attached through a nucleophilic substitution reaction involving a suitable leaving group.

Sulfonylation: The sulfonyl group can be introduced by reacting the intermediate with a sulfonyl chloride in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, solvents, and reaction conditions to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium hydroxide or electrophilic substitution using halogens.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides or sulfonamides.

Scientific Research Applications

N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxy-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)propanamide
• 2-methoxy-N-propyl-5-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}benzamide

Uniqueness

N-[2-methoxy-5-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.